Cas no 29212-49-5 (1H-Pyrrol-3-amine)
1H-Pyrrol-3-amine structure
Product Name:1H-Pyrrol-3-amine
CAS No:29212-49-5
MF:C4H6N2
MW:82.1038403511047
CID:240291
PubChem ID:10129890
Update Time:2025-04-19
1H-Pyrrol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrol-3-amine
- 1H-pyrrol-3-ylamine
- 3-aminopyrrole
- AG-E-94987
- AK-67603
- ANW-71845
- CTK0J9812
- KB-159433
- pyrrol-3-ylamine
- SureCN534932
- WAUGGYPDCQZJKK-UHFFFAOYSA-N
- FT-0727478
- 29212-49-5
- DTXSID50435909
- SB63264
- 1H-Pyrrol-3-amine(9CI)
- CS-0336016
- J-200135
- AKOS006339988
- DB-068083
-
- MDL： MFCD12923450
- Inchi： 1S/C4H6N2/c5-4-1-2-6-3-4/h1-3,6H,5H2
- InChI Key： WAUGGYPDCQZJKK-UHFFFAOYSA-N
- SMILES： N1C=CC(=C1)N
Computed Properties
- Exact Mass: 82.05318
- Monoisotopic Mass: 82.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 44.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- Density: 1.172
- Boiling Point: 258.982 °C at 760 mmHg
- Flash Point: 134.248 °C
- PSA: 41.81
1H-Pyrrol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198502-1g |
1H-pyrrol-3-amine |
29212-49-5 | 95% | 1g |
$706 | 2021-08-05 | |
| Chemenu | CM198502-1g |
1H-pyrrol-3-amine |
29212-49-5 | 95% | 1g |
$*** | 2023-03-29 | |
| Alichem | A109008720-1g |
1H-Pyrrol-3-amine |
29212-49-5 | 95% | 1g |
$608.00 | 2023-09-02 | |
| A2B Chem LLC | AB36787-25mg |
1H-Pyrrol-3-amine |
29212-49-5 | 25mg |
$690.00 | 2024-04-20 | ||
| A2B Chem LLC | AB36787-250mg |
1H-Pyrrol-3-amine |
29212-49-5 | 250mg |
$1590.00 | 2024-04-20 | ||
| A2B Chem LLC | AB36787-1g |
1H-Pyrrol-3-amine |
29212-49-5 | 1g |
$3417.00 | 2024-04-20 | ||
| A2B Chem LLC | AB36787-5g |
1H-Pyrrol-3-amine |
29212-49-5 | 5g |
$8757.00 | 2024-04-20 |
1H-Pyrrol-3-amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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